Cas no 1361552-19-3 (3'-Chloro-4'-methoxy-2,3,4,5,6-pentachlorobiphenyl)

• Product Name: 3'-Chloro-4'-methoxy-2,3,4,5,6-pentachlorobiphenyl
• CAS No: 1361552-19-3
• MF: C₁₃H₆Cl₆O
• MW: 390.904138088226
• CID: 4995346
• Update Time: 2025-05-26

3'-Chloro-4'-methoxy-2,3,4,5,6-pentachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 3'-Chloro-4'-methoxy-2,3,4,5,6-pentachlorobiphenyl

• Inchi： 1S/C13H6Cl6O/c1-20-7-3-2-5(4-6(7)14)8-9(15)11(17)13(19)12(18)10(8)16/h2-4H,1H3
• InChI Key： GSHCTGUWLXCYEO-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C=CC(=C(C=1)Cl)OC)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 314
• XLogP3: 7.2
• Topological Polar Surface Area: 9.2

Additional information on 3'-Chloro-4'-methoxy-2,3,4,5,6-pentachlorobiphenyl

Introduction to 3'-Chloro-4'-methoxy-2,3,4,5,6-pentachlorobiphenyl (CAS No. 1361552-19-3)

3'-Chloro-4'-methoxy-2,3,4,5,6-pentachlorobiphenyl (CAS No. 1361552-19-3) is a complex organic compound that has garnered significant attention in the fields of chemistry and environmental science due to its unique structure and potential applications. This compound is a member of the polychlorinated biphenyl (PCB) family, which is known for its stability and resistance to chemical degradation. The presence of multiple chlorine atoms and a methoxy group in its structure imparts specific chemical properties that make it an interesting subject for both academic research and industrial applications.

The molecular formula of 3'-Chloro-4'-methoxy-2,3,4,5,6-pentachlorobiphenyl is C₁₂H₅Cl₆O. The compound consists of two benzene rings connected by a single bond, with one ring substituted with a methoxy group at the 4' position and the other ring substituted with chlorine atoms at the 2, 3, 4', 5, and 6 positions. This specific arrangement of functional groups results in a highly stable molecule with low reactivity under normal conditions.

In recent years, the study of polychlorinated biphenyls (PCBs) has been driven by their environmental impact and potential health effects. PCBs are known to be persistent organic pollutants (POPs) that can accumulate in the environment and bioaccumulate in living organisms. However, the unique structure of 3'-Chloro-4'-methoxy-2,3,4,5,6-pentachlorobiphenyl has led researchers to explore its potential applications in areas such as materials science and pharmaceuticals.

Research on 3'-Chloro-4'-methoxy-2,3,4,5,6-pentachlorobiphenyl

The latest research on 3'-Chloro-4'-methoxy-2,3,4,5,6-pentachlorobiphenyl has focused on its physical and chemical properties. Studies have shown that this compound exhibits high thermal stability and resistance to oxidation. These properties make it a promising candidate for use in high-performance materials that require durability and stability under harsh conditions. For example, it has been explored as a component in advanced polymers and coatings for industrial applications.

In the field of environmental science, researchers have investigated the biodegradation pathways of 3'-Chloro-4'-methoxy-2,3,4,5,6-pentachlorobiphenyl. While PCBs are generally resistant to biodegradation due to their stable structure, some studies have identified specific microorganisms capable of degrading certain PCB congeners. Understanding these degradation pathways is crucial for developing effective strategies to mitigate environmental contamination.

Potential Applications

The unique chemical properties of 3'-Chloro-4'-methoxy-2,3,4,5,6-pentachlorobiphenyl have led to its exploration in various applications. In materials science, its high thermal stability and resistance to chemical degradation make it suitable for use in high-performance polymers and coatings. These materials can be used in industries such as automotive manufacturing and aerospace engineering where durability is essential.

In the pharmaceutical industry, the compound's stability and low reactivity have sparked interest in its potential as a drug carrier or stabilizer. Researchers are investigating its ability to enhance the solubility and stability of active pharmaceutical ingredients (APIs), which could lead to improved drug formulations with better bioavailability.

Safety Considerations

Safety is a critical aspect when dealing with any chemical compound. While 3'-Chloro-4'-methoxy-2,3,4,5,6-pentachlorobiphenyl does not fall under the category of hazardous chemicals or controlled substances like some other PCBs do due to its unique structure and properties, it is still important to handle it with care. Proper safety protocols should be followed during handling and storage to ensure the well-being of laboratory personnel and prevent environmental contamination.

Conclusion

3'-Chloro-4'-methoxy-2,3,4',5',6-pentachlorobiphenyl (CAS No. 1361552-19-3) is a fascinating compound with a complex structure that offers unique chemical properties. Its high thermal stability and resistance to degradation make it an attractive candidate for various applications in materials science and pharmaceuticals. Ongoing research continues to uncover new insights into its behavior and potential uses. As with any chemical compound, proper handling and safety measures are essential to ensure its safe use in both laboratory settings and industrial applications.